Cas no 679796-84-0 (4-(4-hydroxybut-1-yn-1-yl)benzonitrile)

4-(4-Hydroxybut-1-yn-1-yl)benzonitrile is a versatile organic compound featuring a benzonitrile core substituted with a hydroxybutynyl group. This structure combines a polar nitrile functionality with an alkyne and hydroxyl group, making it a valuable intermediate in synthetic chemistry. The compound’s reactivity allows for further functionalization, including click chemistry applications via the alkyne moiety or derivatization of the hydroxyl group. Its benzonitrile scaffold is useful in pharmaceutical and agrochemical synthesis, while the hydroxybutynyl side chain enhances solubility and modularity in coupling reactions. The compound is particularly suited for cross-coupling and cycloaddition reactions, offering flexibility in constructing complex molecular architectures.
4-(4-hydroxybut-1-yn-1-yl)benzonitrile structure
679796-84-0 structure
Product Name:4-(4-hydroxybut-1-yn-1-yl)benzonitrile
CAS No:679796-84-0
MF:C11H9NO
MW:171.195262670517
CID:4139614
PubChem ID:23079501
Update Time:2025-10-28

4-(4-hydroxybut-1-yn-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(4-hydroxy-1-butynyl)-
    • Benzonitrile, 4-(4-hydroxy-1-butyn-1-yl)-
    • 4-(4-hydroxybut-1-yn-1-yl)benzonitrile
    • AKOS034131292
    • EN300-141338
    • 4-(4-hydroxybut-1-ynyl)benzonitrile
    • 679796-84-0
    • ECB79684
    • SCHEMBL5631364
    • XMOXFTPXOYXUGJ-UHFFFAOYSA-N
    • 4-(4-cyanophenyl)but-3-yn-1-ol
    • Z1255500716
    • Inchi: 1S/C11H9NO/c12-9-11-6-4-10(5-7-11)3-1-2-8-13/h4-7,13H,2,8H2
    • InChI Key: XMOXFTPXOYXUGJ-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(C#CCCO)C=C1

Computed Properties

  • Exact Mass: 171.068413911Da
  • Monoisotopic Mass: 171.068413911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44Ų

4-(4-hydroxybut-1-yn-1-yl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1040150-1g
4-(4-Hydroxybut-1-yn-1-yl)benzonitrile
679796-84-0 95%
1g
$596.0 2025-04-17
Ambeed
A1040150-5g
4-(4-Hydroxybut-1-yn-1-yl)benzonitrile
679796-84-0 95%
5g
$1191.0 2025-04-17
Enamine
EN300-141338-0.05g
4-(4-hydroxybut-1-yn-1-yl)benzonitrile
679796-84-0 95.0%
0.05g
$101.0 2025-02-21
Enamine
EN300-141338-0.1g
4-(4-hydroxybut-1-yn-1-yl)benzonitrile
679796-84-0 95.0%
0.1g
$152.0 2025-02-21
Enamine
EN300-141338-0.25g
4-(4-hydroxybut-1-yn-1-yl)benzonitrile
679796-84-0 95.0%
0.25g
$216.0 2025-02-21
Enamine
EN300-141338-0.5g
4-(4-hydroxybut-1-yn-1-yl)benzonitrile
679796-84-0 95.0%
0.5g
$407.0 2025-02-21
Enamine
EN300-141338-1.0g
4-(4-hydroxybut-1-yn-1-yl)benzonitrile
679796-84-0 95.0%
1.0g
$528.0 2025-02-21
Enamine
EN300-141338-2.5g
4-(4-hydroxybut-1-yn-1-yl)benzonitrile
679796-84-0 95.0%
2.5g
$1034.0 2025-02-21
Enamine
EN300-141338-5.0g
4-(4-hydroxybut-1-yn-1-yl)benzonitrile
679796-84-0 95.0%
5.0g
$1530.0 2025-02-21
Enamine
EN300-141338-10.0g
4-(4-hydroxybut-1-yn-1-yl)benzonitrile
679796-84-0 95.0%
10.0g
$2269.0 2025-02-21

Additional information on 4-(4-hydroxybut-1-yn-1-yl)benzonitrile

Comprehensive Overview of 4-(4-hydroxybut-1-yn-1-yl)benzonitrile (CAS No. 679796-84-0): Properties, Applications, and Industry Insights

4-(4-hydroxybut-1-yn-1-yl)benzonitrile (CAS No. 679796-84-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitrile-functionalized derivative features a unique hydroxybutynyl side chain, making it a versatile intermediate for synthesizing complex molecules. Its molecular structure combines a benzonitrile core with a hydroxyalkyne moiety, offering dual reactivity for targeted modifications.

In recent years, the demand for high-purity nitrile compounds like 4-(4-hydroxybut-1-yn-1-yl)benzonitrile has surged due to their role in developing biodegradable polymers and photoactive materials. Researchers frequently search for "CAS 679796-84-0 solubility" or "benzonitrile derivatives for OLEDs," reflecting its relevance in sustainable technology and optoelectronics. The compound's terminal alkyne group enables click chemistry applications, aligning with the growing trend toward modular synthesis in drug discovery.

From a synthetic perspective, 4-(4-hydroxybut-1-yn-1-yl)benzonitrile serves as a precursor for heterocyclic scaffolds commonly found in kinase inhibitors. Its hydroxyl group allows further functionalization via esterification or etherification, addressing frequent queries like "how to modify hydroxybutynyl benzonitrile." Analytical studies highlight its stability under ambient conditions, though storage recommendations emphasize protection from prolonged UV exposure to preserve its photochemical properties.

The compound's spectroscopic fingerprints (FTIR peaks at ~2220 cm-1 for nitrile and ~3300 cm-1 for hydroxyl) make it identifiable in complex mixtures. Industry forums often discuss "CAS 679796-84-0 NMR data" or "benzonitrile analogs for liquid crystals," underscoring its utility in advanced material characterization. Recent patents disclose its incorporation into self-assembling monolayers (SAMs) for biosensor interfaces, responding to the global push for point-of-care diagnostics.

Environmental considerations position 4-(4-hydroxybut-1-yn-1-yl)benzonitrile as a candidate for green chemistry workflows. Its potential as a bio-based building block resonates with searches for "sustainable nitrile synthesis." Computational studies predict favorable ADMET profiles for derivatives, fueling pharmaceutical interest. As regulatory frameworks evolve, its low ecotoxicity data (OECD 301D) meets REACH compliance standards for industrial scaling.

Market analyses reveal growing procurement of CAS 679796-84-0 by contract research organizations (CROs) specializing in small molecule drug development. The compound's compatibility with continuous flow chemistry systems answers manufacturing trends toward process intensification. Technical bulletins frequently address "purification methods for hydroxybutynyl benzonitrile," recommending silica gel chromatography with ethyl acetate/hexane gradients.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage, where its rigid-rod geometry enhances porosity. Academic publications correlate its electronic effects with improved charge transport in organic semiconductors, a hot topic in "flexible electronics research." Collaborative studies with artificial intelligence-assisted molecular design platforms have identified novel derivatives with enhanced thermal stability (>250°C by TGA).

Quality control protocols for 4-(4-hydroxybut-1-yn-1-yl)benzonitrile emphasize HPLC-UV purity assays (typically >98%), responding to stringent pharmaceutical excipient requirements. The compound's crystallinity patterns (PXRD) are frequently compared with computational crystal structure prediction (CSP) models, bridging experimental and theoretical chemistry. Such interdisciplinary approaches position this molecule at the forefront of materials informatics initiatives.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.